molecular formula C8H4Br2OS B8345789 2,3-Dibromo-benzo[b]thiophen-6-ol

2,3-Dibromo-benzo[b]thiophen-6-ol

Cat. No.: B8345789
M. Wt: 307.99 g/mol
InChI Key: ZZFHHYRPEQWPRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,3-Dibromo-benzo[b]thiophen-6-ol is a useful research compound. Its molecular formula is C8H4Br2OS and its molecular weight is 307.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H4Br2OS

Molecular Weight

307.99 g/mol

IUPAC Name

2,3-dibromo-1-benzothiophen-6-ol

InChI

InChI=1S/C8H4Br2OS/c9-7-5-2-1-4(11)3-6(5)12-8(7)10/h1-3,11H

InChI Key

ZZFHHYRPEQWPRX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1O)SC(=C2Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 2,2-dimethyl-propionic acid 2,3-dibromo-benzo[b]thiophen-6-yl ester (32 g, 82 mmol) in ethanol (725 mL), add 50% aqueous solution of potassium hydroxide (39 mL, 328 mmol) and heat to reflux for 4 hours. Concentrate in vacuo to ½ volume, partition between ethyl acetate (500 mL) and saturated aqueous ammonium chloride (500 mL), separate layers, wash organic with saturated aqueous ammonium chloride (2×500 mL), and brine (300 mL). Dry with sodium sulfate, filter, and concentrate in vacuo to give 25.5 g of 2,3-dibromo-benzo[b]thiophen-6-ol (100%).
Quantity
32 g
Type
reactant
Reaction Step One
Quantity
725 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
39 mL
Type
reactant
Reaction Step Two

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